Cas no 2172599-17-4 (2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172599-17-4
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 6219154
• PubChem ID: 165600233
• Update Time: 2025-06-11

2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172599-17-4
• EN300-1598201

• Inchi： 1S/C13H22N4/c14-8-7-12-13(9-10-5-6-10)17(16-15-12)11-3-1-2-4-11/h10-11H,1-9,14H2
• InChI Key： ITYKUNKUWHVUOT-UHFFFAOYSA-N
• SMILES： N1(C(=C(CCN)N=N1)CC1CC1)C1CCCC1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Professional Introduction to Compound with CAS No. 2172599-17-4 and Product Name: 2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

The compound with the CAS number 2172599-17-4 and the product name 2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its cyclopentyl and cyclopropylmethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further research and development.

In recent years, there has been a growing interest in the development of novel triazoles as pharmacophores in drug discovery. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine enhances its interaction with biological targets, making it a promising candidate for therapeutic intervention. The cyclopentyl group provides steric hindrance and improves metabolic stability, while the cyclopropylmethyl moiety contributes to the molecule's overall rigidity and binding affinity.

Recent studies have demonstrated the potential of this compound in modulating various biological pathways. For instance, research has indicated that it may exhibit inhibitory effects on certain enzymes involved in cancer progression. The triazole ring itself is known to interact with DNA and other cellular components, leading to the disruption of malignant cell proliferation. Additionally, the presence of both cyclopentyl and cyclopropylmethyl groups suggests that this compound may have favorable pharmacokinetic properties, including improved solubility and bioavailability.

The synthesis of 2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the triazole ring through a condensation reaction between an azide and an alkyne, followed by functional group transformations to introduce the cyclopentyl and cyclopropylmethyl substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

One of the most compelling aspects of this compound is its potential in combination therapy. Due to its ability to interact with multiple targets simultaneously, it may be effective when used in conjunction with other drugs that target different pathways. This approach has shown promise in preclinical studies, where 2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine was found to synergize with existing chemotherapeutic agents, leading to enhanced efficacy and reduced side effects. Such findings highlight the importance of developing multifunctional compounds that can address complex diseases more effectively.

The pharmacological profile of this compound is further supported by computational studies that predict its binding interactions with biological targets. Molecular docking simulations have revealed that it can bind tightly to specific enzymes and receptors involved in cancer metabolism and cell signaling. These interactions are critical for understanding how the compound exerts its therapeutic effects and may guide future modifications to improve its potency and selectivity.

As research continues to uncover new applications for 2-1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1amine, it is likely that additional derivatives will be developed to enhance their pharmacological properties. The flexibility offered by the triazole core allows for modifications at multiple positions without compromising the compound's overall structure. This adaptability makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The safety profile of this compound is also a critical consideration in its development as a potential drug candidate. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, suggesting that it may be well-tolerated by patients if used correctly. However, further studies are needed to fully assess its long-term safety and potential side effects before human trials can begin.

In conclusion,2 1-cyclopentyl 5-(cyclopropylmethyl) 1H 12 3-triazol 4 -ylethan 11 -amine represents a significant advancement in pharmaceutical chemistry with promising applications in oncology and other therapeutic areas. Its unique structural features make it a valuable candidate for further research and development, particularly due to its potential synergistic effects when combined with existing treatments. As our understanding of its mechanisms of action continues to grow, this compound is poised to play an important role in future medical interventions.